Cas no 1805650-15-0 (5-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride)

• Product Name: 5-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride
• CAS No: 1805650-15-0
• MF: C₈H₄Cl₂FNO₂S
• MW: 268.092262268066
• CID: 4981424
• Update Time: 2023-08-24

5-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2FNO2S/c9-3-5-1-7(11)6(4-12)8(2-5)15(10,13)14/h1-2H,3H2
• InChI Key： PSZCMHFLTFEDFN-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=C(C=C(CCl)C=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3